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Abstract
(Bromomethyl)germane (CH₂BrGeH₃) is a halogenated organogermanium compound of

interest for its potential applications in chemical synthesis and materials science. This

document provides a comprehensive overview of its core chemical properties, drawing upon

available data for analogous compounds and theoretical predictions. Due to the limited direct

experimental data on (Bromomethyl)germane, this guide integrates established principles of

organogermanium chemistry with computational insights to offer a detailed profile of the

molecule. The information presented herein is intended to support research and development

activities by providing a foundational understanding of the synthesis, reactivity, and

spectroscopic characteristics of this compound.

Introduction
Organogermanium compounds have garnered significant attention due to their unique chemical

and physical properties, which position them as valuable intermediates in organic synthesis

and as components in advanced materials.[1] (Bromomethyl)germane, with its reactive

carbon-bromine and germanium-hydride bonds, represents a potentially versatile building

block. The presence of the electrophilic bromomethyl group and the nucleophilic germyl group

within the same molecule suggests a rich and varied reactivity profile. This guide aims to

consolidate the known and predicted chemical properties of (Bromomethyl)germane to

facilitate its exploration in synthetic and medicinal chemistry.
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Physicochemical Properties
Direct experimental data for the physicochemical properties of (Bromomethyl)germane are

scarce. The following table summarizes estimated and calculated values based on trends

observed for related organogermanium compounds and general chemical principles.

Property
Value
(Predicted/Estimated)

Notes

Molecular Formula CH₃BrGe

Molecular Weight 171.55 g/mol

Appearance
Colorless liquid or gas at STP

(Predicted)

Based on analogous simple

germanes.

Boiling Point ~50-70 °C (Estimated)

Estimated based on trends for

halomethylsilanes and

germane.

Density ~1.8 - 2.0 g/cm³ (Estimated)
Estimated based on related

brominated compounds.

Ge-C Bond Dissociation

Energy
~255 kJ/mol

Typical value for

organogermanium

compounds.[2]

Ge-H Bond Dissociation

Energy
~290 kJ/mol

Typical value for

organogermanium

compounds.[2]

Synthesis
A definitive, optimized synthesis for (Bromomethyl)germane has not been reported in the

literature. However, established methods for the synthesis of organogermanium halides and

related compounds suggest several viable synthetic routes.

Proposed Synthetic Pathway: Free Radical Bromination
of Methylgermane
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A plausible method for the preparation of (Bromomethyl)germane is the free-radical

bromination of methylgermane (CH₃GeH₃). This approach is analogous to the halogenation of

simple alkanes.

Reaction:

CH₃GeH₃ + Br₂ --(UV light or radical initiator)--> CH₂BrGeH₃ + HBr

Experimental Protocol (Proposed):

Apparatus: A reaction vessel equipped with a UV lamp, a gas inlet, a condenser, and a

means to neutralize the HBr byproduct (e.g., a basic scrubber).

Reagents: Methylgermane (gas), Bromine (liquid, vaporized), and a radical initiator (e.g.,

AIBN, optional).

Procedure:

Introduce a stream of methylgermane gas into the reaction vessel.

Simultaneously, introduce a controlled stream of bromine vapor.

Irradiate the reaction mixture with UV light to initiate the radical chain reaction.

The reaction temperature should be carefully controlled to prevent over-bromination.

The product, (Bromomethyl)germane, would be collected by condensation from the gas

stream.

Purification could be achieved by fractional distillation.
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Methylgermane (CH₃GeH₃)

(Bromomethyl)germane (CH₂BrGeH₃)Bromine (Br₂)
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Caption: Proposed synthesis of (Bromomethyl)germane.

Reactivity
The reactivity of (Bromomethyl)germane is expected to be dictated by the two primary

functional groups: the electrophilic carbon of the bromomethyl group and the potentially

nucleophilic germanium center.

Nucleophilic Substitution at Carbon
The C-Br bond is polarized, making the methylene carbon an electrophilic center susceptible to

attack by nucleophiles. This is a common reaction pathway for alkyl halides.

General Reaction:

CH₂BrGeH₃ + Nu⁻ → CH₂NuGeH₃ + Br⁻

Where Nu⁻ represents a nucleophile (e.g., CN⁻, OR⁻, R₂N⁻).
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(Bromomethyl)germane
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Caption: Nucleophilic substitution at the carbon of (Bromomethyl)germane.

Reactions at the Germanium Center
The Ge-H bonds can exhibit hydridic character, allowing them to act as reducing agents or to

be substituted under certain conditions. Furthermore, the germanium atom itself can act as a

Lewis acid.

Spectroscopic Properties (Predicted)
Direct spectroscopic data for (Bromomethyl)germane is not readily available. The following

predictions are based on the analysis of related organogermanium compounds.

¹H NMR Spectroscopy
Proton

Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Predicted Coupling
Constant (J, Hz)

-CH₂Br 3.0 - 3.5 Quartet ~3-5 Hz (to Ge-H)

-GeH₃ 3.5 - 4.5 Triplet ~3-5 Hz (to C-H)

Note: The chemical shifts are estimations and can be influenced by solvent and other factors.

The multiplicity arises from the coupling between the methylene protons and the germyl

protons.

¹³C NMR Spectroscopy
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Carbon Predicted Chemical Shift (δ, ppm)

-CH₂Br 20 - 30

Mass Spectrometry
The mass spectrum of (Bromomethyl)germane is expected to show a characteristic isotopic

pattern due to the presence of both germanium and bromine, each having multiple naturally

occurring isotopes.[2]

Predicted Isotopic Pattern for the Molecular Ion [CH₂BrGeH₃]⁺:

The molecular ion peak would appear as a cluster of peaks reflecting the isotopic abundances

of Ge (⁷⁰Ge, ⁷²Ge, ⁷³Ge, ⁷⁴Ge, ⁷⁶Ge) and Br (⁷⁹Br, ⁸¹Br).

Infrared (IR) Spectroscopy
Vibrational Mode

Predicted Frequency
(cm⁻¹)

Intensity

Ge-H stretch 2050 - 2150 Strong

C-H stretch 2900 - 3000 Medium

CH₂ bend 1400 - 1450 Medium

Ge-C stretch 600 - 700 Medium-Weak

C-Br stretch 500 - 600 Medium-Strong

Handling and Safety
While specific toxicity data for (Bromomethyl)germane is unavailable, it should be handled

with the precautions appropriate for volatile, reactive organometallic compounds and alkyl

halides.

Handling: Work in a well-ventilated fume hood. Use appropriate personal protective

equipment (gloves, safety glasses, lab coat).
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Toxicity: Assumed to be toxic upon inhalation, ingestion, and skin contact. Alkylating agents

are often mutagenic.

Stability: May be sensitive to air and moisture. Store under an inert atmosphere.

Conclusion
(Bromomethyl)germane is a molecule with significant synthetic potential that remains largely

unexplored. This technical guide provides a foundational understanding of its chemical

properties based on established principles of organogermanium chemistry and theoretical

predictions. It is hoped that this information will stimulate further experimental investigation into

the synthesis, reactivity, and applications of this promising compound. The detailed

experimental protocols and predicted data presented herein offer a starting point for

researchers venturing into this area of organometallic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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